Cas no 1155847-43-0 (4-Chloro-3-fluoropicolinonitrile)
1155847-43-0 structure
Product Name:4-Chloro-3-fluoropicolinonitrile
CAS No:1155847-43-0
MF:C6H2ClFN2
MW:156.54488325119
MDL:MFCD18802619
CID:1085963
PubChem ID:59529765
Update Time:2025-04-20
4-Chloro-3-fluoropicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-fluoropicolinonitrile
- 4-chloro-3-fluoropyridine-2-carbonitrile
- 1155847-43-0
- MBJZPNGVCQEXGA-UHFFFAOYSA-N
- DTXSID101274564
- 2-Pyridinecarbonitrile, 4-chloro-3-fluoro-
- AKOS022184888
- SCHEMBL3095407
- DB-090628
- 4-Chloro-3-fluoro-2-pyridinecarbonitrile
- AT25607
-
- MDL: MFCD18802619
- Inchi: 1S/C6H2ClFN2/c7-4-1-2-10-5(3-9)6(4)8/h1-2H
- InChI Key: MBJZPNGVCQEXGA-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C#N)C=1F
Computed Properties
- Exact Mass: 155.9890539g/mol
- Monoisotopic Mass: 155.9890539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 217.8±35.0 ºC (760 Torr),
- Flash Point: 85.5±25.9 ºC,
- Solubility: Very slightly soluble (0.55 g/l) (25 º C),
4-Chloro-3-fluoropicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011057-250mg |
4-Chloro-3-fluoropicolinonitrile |
1155847-43-0 | 95% | 250mg |
$960.40 | 2023-09-04 | |
| Alichem | A029011057-1g |
4-Chloro-3-fluoropicolinonitrile |
1155847-43-0 | 95% | 1g |
$2837.10 | 2023-09-04 | |
| eNovation Chemicals LLC | D619225-2g |
4-chloro-3-fluoropicolinonitrile |
1155847-43-0 | 98% | 2g |
$645 | 2024-08-03 | |
| eNovation Chemicals LLC | Y0994523-1g |
4-chloro-3-fluoropicolinonitrile |
1155847-43-0 | 95% | 1g |
$1000 | 2024-08-02 | |
| eNovation Chemicals LLC | D619225-2g |
4-chloro-3-fluoropicolinonitrile |
1155847-43-0 | 98% | 2g |
$645 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580750-500mg |
4-Chloro-3-fluoropicolinonitrile |
1155847-43-0 | 98% | 500mg |
¥7389.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y0994523-5g |
4-chloro-3-fluoropicolinonitrile |
1155847-43-0 | 95% | 5g |
$1800 | 2025-02-21 | |
| eNovation Chemicals LLC | Y0994523-5g |
4-chloro-3-fluoropicolinonitrile |
1155847-43-0 | 95% | 5g |
$1800 | 2025-02-21 | |
| eNovation Chemicals LLC | D619225-2g |
4-chloro-3-fluoropicolinonitrile |
1155847-43-0 | 98% | 2g |
$645 | 2025-03-01 |
4-Chloro-3-fluoropicolinonitrile Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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